Cas no 2229428-20-8 (6-(3-amino-2,2-difluoropropyl)-2,3-difluoro-N,N-dimethylaniline)

• Product Name: 6-(3-amino-2,2-difluoropropyl)-2,3-difluoro-N,N-dimethylaniline
• CAS No: 2229428-20-8
• MF: C₁₁H₁₄F₄N₂
• MW: 250.235876560211
• CID: 6150873
• PubChem ID: 165851851
• Update Time: 2025-10-30

6-(3-amino-2,2-difluoropropyl)-2,3-difluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 6-(3-amino-2,2-difluoropropyl)-2,3-difluoro-N,N-dimethylaniline
• EN300-1974507
• 2229428-20-8

• Inchi： 1S/C11H14F4N2/c1-17(2)10-7(5-11(14,15)6-16)3-4-8(12)9(10)13/h3-4H,5-6,16H2,1-2H3
• InChI Key： YNKNHJIDFWVGJW-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=CC(=C(C=1N(C)C)F)F)F

Computed Properties

• Exact Mass: 250.10931110g/mol
• Monoisotopic Mass: 250.10931110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.3Ų

Additional information on 6-(3-amino-2,2-difluoropropyl)-2,3-difluoro-N,N-dimethylaniline

Comprehensive Overview of 6-(3-amino-2,2-difluoropropyl)-2,3-difluoro-N,N-dimethylaniline (CAS No. 2229428-20-8)

The compound 6-(3-amino-2,2-difluoropropyl)-2,3-difluoro-N,N-dimethylaniline (CAS No. 2229428-20-8) is a fluorinated aromatic amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the presence of difluoropropyl and dimethylaniline moieties, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The 6-(3-amino-2,2-difluoropropyl)-2,3-difluoro-N,N-dimethylaniline aligns with this trend, as its fluorine atoms contribute to improved lipophilicity and binding affinity. This compound is often discussed in forums and scientific literature alongside keywords like "fluorinated aniline derivatives" and "difluoroalkyl amines," reflecting its relevance in modern synthetic chemistry.

One of the most searched questions related to this compound is: "What are the synthetic routes for 6-(3-amino-2,2-difluoropropyl)-2,3-difluoro-N,N-dimethylaniline?" The synthesis typically involves multi-step reactions, starting with the fluorination of propanol derivatives followed by coupling with 2,3-difluoro-N,N-dimethylaniline. Researchers also explore its structure-activity relationships (SAR) to optimize its efficacy in target applications. This aligns with the growing interest in precise molecular design and green chemistry approaches.

The compound's CAS No. 2229428-20-8 is frequently referenced in patent filings, particularly in the context of heterocyclic compound libraries and small-molecule therapeutics. Its potential as a building block for high-value intermediates has also been highlighted in industry reports. For instance, it may serve as a precursor for crop protection agents or veterinary pharmaceuticals, addressing the need for sustainable agricultural solutions.

From an analytical perspective, 6-(3-amino-2,2-difluoropropyl)-2,3-difluoro-N,N-dimethylaniline is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure its suitability for further derivatization. The compound's physicochemical properties, including solubility and stability under various conditions, are critical for formulation scientists working on drug delivery systems.

In summary, 6-(3-amino-2,2-difluoropropyl)-2,3-difluoro-N,N-dimethylaniline represents a versatile scaffold in medicinal and agrochemical research. Its fluorine-rich structure and functional group diversity position it as a key player in the development of next-generation bioactive molecules. As the scientific community continues to explore its applications, this compound is likely to gain further attention in both academic and industrial settings.